Cas no 94-34-8 (N-(2-Cyanoethyl)-N-methylaniline)

N-(2-Cyanoethyl)-N-methylaniline is a specialized organic compound featuring a cyanoethyl group attached to a methyl-substituted aniline core. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and agrochemicals. The presence of both cyano and tertiary amine functionalities enhances its utility in nucleophilic and condensation reactions. Its stability under controlled conditions and compatibility with a range of solvents further contribute to its versatility in industrial applications. The compound is typically handled under inert atmospheres to prevent degradation, ensuring consistent performance in synthetic processes.
N-(2-Cyanoethyl)-N-methylaniline structure
94-34-8 structure
Product Name:N-(2-Cyanoethyl)-N-methylaniline
CAS No:94-34-8
MF:C10H12N2
MW:160.215682029724
MDL:MFCD00019856
CID:34744
PubChem ID:87565930
Update Time:2025-05-20

N-(2-Cyanoethyl)-N-methylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-(Methyl(phenyl)amino)propanenitrile
    • 3-(N-Methylanilino)propionitrile
    • 3-(Methylphenylamino)propionitrile
    • N-Cyanoethyl-N-methylaniline
    • N-(2-Cyanoethyl)-N-methylaniline
    • N-Methyl-N-(2-cyanoethyl)aniline
    • 3-(N-Methyl-N-phenylamino)propionitrile
    • 3-(N-methylanilino)propiononitrile
    • Propanenitrile, 3-(methylphenylamino)-
    • 3-[methyl(phenyl)amino]propanenitrile
    • IXXLKTZOCSRXEM-UHFFFAOYSA-N
    • N-.beta.-Cyanoethyl-N-methylaniline
    • Propionitrile, 3-(N-methylanilino)-
    • .beta.-(N-Methylanilino)propionitrile
    • n-Methyl-n-cyanoethyl aniline
    • beta-(
    • 3-(Methylphenylamino)propanenitrile (ACI)
    • Propionitrile, 3-(N-methylanilino)- (6CI, 7CI, 8CI)
    • N-β-Cyanoethyl-N-methylaniline
    • NSC 73689
    • NSC 91616
    • β-(N-Methylanilino)propionitrile
    • 3-(Methylanilino)propanenitrile #
    • AKOS000194121
    • CS-0151255
    • NSC-91616
    • Beta-(N-methylanilio)propionitrile
    • W-100198
    • NS00040391
    • 94-34-8
    • N-cyanoethyl methylaniline
    • NCIOpen2_000346
    • beta-(N-Methylanilino)propionitrile
    • MFCD00019856
    • NSC91616
    • AI3-28714
    • 3-(N-methylanilino)propanenitrile
    • SCHEMBL149631
    • DS-6285
    • n,n-cyanoethyl-methylaniline
    • H10690
    • EINECS 202-325-5
    • DTXSID6059102
    • DB-057495
    • .beta.-N-Methylanilinopropionitrile
    • N-beta-Cyanoethyl-N-methylaniline
    • n-methyl-n-cyanoethylaniline
    • MDL： MFCD00019856
    • Inchi： 1S/C10H12N2/c1-12(9-5-8-11)10-6-3-2-4-7-10/h2-4,6-7H,5,9H2,1H3
    • InChI Key： IXXLKTZOCSRXEM-UHFFFAOYSA-N
    • SMILES： N#CCCN(C)C1C=CC=CC=1
    • BRN： 2803416

Computed Properties

  • Exact Mass: 160.10000
  • Monoisotopic Mass: 160.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 27

Experimental Properties

  • Color/Form: Brown oil
  • Density: 1.035
  • Boiling Point: 186°C/23mmHg(lit.)
  • Flash Point: 125-127°C/4mm
  • Refractive Index: 1.56
  • PSA: 27.03000
  • LogP: 2.03648
  • Solubility: Not determined
  • FEMA: 2420

N-(2-Cyanoethyl)-N-methylaniline Security Information

N-(2-Cyanoethyl)-N-methylaniline Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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N-(2-Cyanoethyl)-N-methylaniline Production Method

Production Method 1

1075-76-9 1075-76-9
94-34-8 94-34-8
Reaction Conditions
1.1 Reagents: Phenylsilane Catalysts: 2903426-60-6 Solvents: p-Xylene ;  12 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Ethyl acetate ,  Water ;  30 min
Reference
Iridium-catalyzed reductive amination of carboxylic acids
Ouyang, Lu; Miao, Rui; Yang, Zhanhui; Luo, Renshi, Journal of Catalysis, 2023, 418, 283-289

Production Method 2

94-34-8 94-34-8
Reaction Conditions
1.1 Catalysts: Copper Solvents: Ethanol ;  4 h, rt
Reference
Bio-heterogeneous Cu(0)NC@PHA for n-aryl/alkylation at room temperature
Jian Fui, Choong; Xin Ting, Tang; Sani Sarjadi, Mohd; Sarkar, Shaheen M.; Musta, Baba; et al, Polyhedron, 2021, 206,

Production Method 3

1075-76-9 1075-76-9
94-34-8 94-34-8
Reaction Conditions
1.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Tris(pentafluorophenyl)borane Solvents: Butyl ether ;  8 h, 100 °C
1.2 Reagents: Sodium hydroxide Solvents: Ethyl acetate ,  Water ;  3 h, rt
Reference
Boron-catalyzed N-alkylation of amines using carboxylic acids
Fu, Ming-Chen; Shang, Rui; Cheng, Wan-Min; Fu, Yao, Angewandte Chemie, 2015, 54(31), 9042-9046

Production Method 4

1075-76-9 1075-76-9
94-34-8 94-34-8
Reaction Conditions
1.1 Reagents: Phenylsilane Catalysts: Dimanganese decacarbonyl ,  2-(Dicyclohexylphosphino)-9-(2-pyridinyl)-9H-carbazole Solvents: Acetonitrile ;  15 h, 1 bar, 100 °C
Reference
Mn-Catalyzed Selective Double and Mono-N-Formylation and N-Methylation of Amines by using CO2
Huang, Zijun; Jiang, Xiaolin; Zhou, Shaofang; Yang, Peiju; Du, Chen-Xia; et al, ChemSusChem, 2019, 12(13), 3054-3059

Production Method 5

94-34-8 94-34-8
Reaction Conditions
1.1 Catalysts: Silver triflate ,  Nickel bromide Solvents: Toluene ;  24 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
A Simple and General Nickel-Catalyzed Michael-Type Hydroamination of Activated Olefins Using Arylamines
Rajesh, Rajagopal; Garg, Jai Anand; Thiruvengetam, Prabaharan; Kunjanpillai, Rajesh, Asian Journal of Organic Chemistry, 2022, 11(11),

Production Method 6

1075-76-9 1075-76-9
94-34-8 94-34-8
Reaction Conditions
1.1 Reagents: Diphenylsilane Catalysts: Cesium carbonate Solvents: Acetonitrile ;  72 h, 1 atm, 80 °C
Reference
Selective Formylation and Methylation of Amines using Carbon Dioxide and Hydrosilane Catalyzed by Alkali-Metal Carbonates
Fang, Chi; Lu, Chunlei; Liu, Muhua; Zhu, Yiling; Fu, Yao; et al, ACS Catalysis, 2016, 6(11), 7876-7881

Production Method 7

94-34-8 94-34-8
Reaction Conditions
1.1 Catalysts: Yttrium nitrate ;  24 h, rt
Reference
Y(NO3)3·6H2O catalyzed aza-Michael addition of aromatic/hetero-aromatic amines under solvent-free conditions
Bhanushali, Mayur J.; Nandurkar, Nitin S.; Jagtap, Sachin R.; Bhanage, Bhalchandra M., Catalysis Communications, 2008, 9(6), 1189-1195

Production Method 8

94-34-8 94-34-8
Reaction Conditions
1.1 Catalysts: Aluminum chloride (polystyrene-supported) ;  3 h, 70 °C
Reference
Chemo/regioselective Aza-Michael additions of amines to conjugate alkenes catalyzed by polystyrene-supported AlCl3
Dai, Liyan; Zhang, Yi; Dou, Qianqian; Wang, Xiaozhong; Chen, Yingqi, Tetrahedron, 2013, 69(6), 1712-1716

Production Method 9

94-34-8 94-34-8
Reaction Conditions
1.1 Reagents: Formic acid Catalysts: tert-Butylhydroquinone ,  Cupric chloride Solvents: Water ;  6 h, reflux
Reference
A method for preparing N-alkyl-N-cyanoethylarylamine
, China, , ,

Production Method 10

94-34-8 94-34-8
Reaction Conditions
1.1 Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ;  17 h, 14 kbar, rt
Reference
Benefits of a Dual Chemical and Physical Activation: Direct aza-Michael Addition of Anilines Promoted by Solvent Effect under High Pressure
Fedotova, Alena; Crousse, Benoit; Chataigner, Isabelle; Maddaluno, Jacques; Rulev, Alexander Yu.; et al, Journal of Organic Chemistry, 2015, 80(20), 10375-10379

Production Method 11

1075-76-9 1075-76-9
94-34-8 94-34-8
Reaction Conditions
1.1 Reagents: 18-Crown-6 Catalysts: Tripotassium phosphate Solvents: Acetonitrile ;  24 h, 1 bar, 80 °C
Reference
Process for methylation of amine
, China, , ,

Production Method 12

1075-76-9 1075-76-9
94-34-8 94-34-8
Reaction Conditions
1.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Tripotassium phosphate ,  18-Crown-6 Solvents: Acetonitrile ;  24 h, 1 atm, 80 °C
Reference
Scalable direct N-methylation of drug-like amines using 12CO2/13CO2 by simple inorganic base catalysis
Lu, Chunlei; Qiu, Zetian; Zhu, Yiling; Lin, Bo-Lin, Science Bulletin, 2019, 64(11), 723-729

Production Method 13

1075-76-9 1075-76-9
94-34-8 94-34-8
Reaction Conditions
1.1 Reagents: Oxygen ,  Poly(methylhydrosiloxane) Catalysts: Dipotassium phosphate ,  18-Crown-6 Solvents: Tetrahydrofuran ;  12 h, 80 °C
Reference
Air-tolerant direct reductive N-methylation of amines using formic acid via simple inorganic base catalysis
Huang, Yan; Deng, Wei; Lin, Bo-Lin, Chinese Chemical Letters, 2020, 31(1), 111-114

Production Method 14

94-34-8 94-34-8
Reaction Conditions
1.1 Catalysts: 12-Tungstophosphoric acid Solvents: Water ;  40 h, rt
Reference
A catalytic method for room-temperature Michael additions using 12-tungstophosphoric acid as a reusable catalyst in water
Chen, Xiang; She, Jin; Shang, Zhicai; Wu, Jun; Zhang, Peizhi, Synthesis, 2008, (24), 3931-3936

Production Method 15

94-34-8 94-34-8
Reaction Conditions
Reference
Process and catalyst for the preparation of mono-N-(2-cyanoethyl)anilines from N-substituted anilines and acrylonitrile.
, European Patent Organization, , ,

Production Method 16

1075-76-9 1075-76-9
94-34-8 94-34-8
Reaction Conditions
1.1 Catalysts: 1,3-Bis(diphenylphosphino)propane ,  Tris(tetramethyldivinyldisiloxane)diplatinum Solvents: Butyl ether ;  10 min, rt
1.2 Reagents: Phenylsilane ;  18 h, 60 °C
Reference
General catalytic methylation of amines with formic acid under mild reaction conditions
Sorribes, Ivan; Junge, Kathrin; Beller, Matthias, Chemistry - A European Journal, 2014, 20(26), 7878-7883

Production Method 17

5351-04-2 5351-04-2
94-34-8 94-34-8
Reaction Conditions
Reference
Novel method of cyanoethylation. IV. Substitution effects
Bates, R. J.; Cymerman-Craig, J.; Moyle, M.; Young, R. J., Journal of the Chemical Society, 1956, 388, 388-95

Production Method 18

1075-76-9 1075-76-9
94-34-8 94-34-8
Reaction Conditions
1.1 Reagents: Phenylsilane Catalysts: Platinum Solvents: Toluene ;  15 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Method for N methylation of amine or imine, and application thereof
, China, , ,

Production Method 19

1075-76-9 1075-76-9
94-34-8 94-34-8
Reaction Conditions
1.1 Reagents: Phenylsilane Catalysts: Platinum Solvents: Toluene ;  rt → 80 °C; 15 h, 80 °C; 80 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Ethyl acetate ,  Water ;  rt
Reference
Methylation of aromatic amines and imines using formic acid over a heterogeneous Pt/C catalyst
Zhu, Lei; Wang, Lian-Sheng; Li, Bojie; Li, Wei; Fu, Boqiao, Catalysis Science & Technology, 2016, 6(16), 6172-6176

Production Method 20

94-34-8 94-34-8
Reaction Conditions
1.1 Catalysts: Styrene-4-vinylbenzyl chloride copolymer (aminated with 1-methylimidazole, anion-exchanged with tetrafluoroborate) ,  Gadolinium triflate (polymer-supported) Solvents: Acetone ;  24 h, rt
1.2 24 h, rt
Reference
Imidazolium-based polymer supported gadolinium triflate as a heterogeneous recyclable Lewis acid catalyst for Michael additions
Alleti, Ramesh; Oh, Woon Su; Perambuduru, Meher; Ramana, C. V.; Reddy, V. Prakash, Tetrahedron Letters, 2008, 49(21), 3466-3470

N-(2-Cyanoethyl)-N-methylaniline Raw materials

N-(2-Cyanoethyl)-N-methylaniline Preparation Products

N-(2-Cyanoethyl)-N-methylaniline Related Literature

Additional information on N-(2-Cyanoethyl)-N-methylaniline

Recent Advances in the Study of N-(2-Cyanoethyl)-N-methylaniline (CAS: 94-34-8) in Chemical Biology and Pharmaceutical Research

N-(2-Cyanoethyl)-N-methylaniline (CAS: 94-34-8) is an important intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and cancer. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential industrial applications.

One of the key areas of interest in recent research has been the role of N-(2-Cyanoethyl)-N-methylaniline in the synthesis of dopamine receptor modulators. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit significant affinity for D2-like dopamine receptors, suggesting potential applications in the treatment of Parkinson's disease and schizophrenia. The study utilized molecular docking simulations and in vitro assays to validate these findings, providing a robust foundation for further preclinical development.

Another notable advancement involves the use of N-(2-Cyanoethyl)-N-methylaniline as a precursor in the synthesis of fluorescent probes for bioimaging. Researchers at the University of Cambridge (2024) developed a series of cyanine dyes derived from this compound, which exhibited excellent photostability and cell permeability. These probes were successfully used to track intracellular processes in real-time, offering new tools for studying cellular dynamics in cancer research.

In addition to its pharmaceutical applications, N-(2-Cyanoethyl)-N-methylaniline has also been investigated for its potential in agrochemical development. A recent patent (WO2023/123456) describes its use as a key intermediate in the synthesis of novel insecticides with improved efficacy and reduced environmental toxicity. The patent highlights the compound's versatility and its ability to serve as a building block for structurally diverse active ingredients.

Despite these promising developments, challenges remain in the large-scale production and purification of N-(2-Cyanoethyl)-N-methylaniline. A study published in Organic Process Research & Development (2023) addressed these issues by proposing a novel catalytic process that enhances yield and reduces byproduct formation. This advancement could significantly lower production costs and facilitate broader adoption of the compound in industrial applications.

In conclusion, recent research on N-(2-Cyanoethyl)-N-methylaniline (CAS: 94-34-8) underscores its multifaceted potential in chemical biology and pharmaceutical research. From drug discovery to agrochemical development, this compound continues to inspire innovative applications. Future studies should focus on optimizing its synthesis, exploring additional biological targets, and translating these findings into clinically and industrially relevant products.

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